Cas no 1150164-17-2 (Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate)

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate is a fluorinated pyrazole derivative with a versatile structure, featuring an amino, cyano, and ester functional group. The presence of the 3-fluorophenyl substituent enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing fluorine atom and reactive sites make it suitable for further functionalization, enabling applications in heterocyclic chemistry and drug development. The compound's stability and well-defined reactivity profile facilitate its use in selective transformations, such as cyclizations or cross-coupling reactions. Its purity and consistent performance make it a reliable building block for research and industrial applications requiring precise molecular modifications.
Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate structure
1150164-17-2 structure
Product Name:Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
CAS No:1150164-17-2
MF:C13H11FN4O2
MW:274.250445604324
MDL:MFCD09835735
CID:856809
PubChem ID:46739247
Update Time:2025-05-28

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
    • ETHYL 5-AMINO-4-CYANO-1-(3-FLUOROPHENYL)PYRAZOLE-3-CARBOXYLATE
    • 1150164-17-2
    • Ethyl5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
    • AKOS015854690
    • 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-(3-fluorophenyl)-, ethyl ester
    • DTXSID80674869
    • MFCD09835735
    • DB-351593
    • CS-0211686
    • BS-19360
    • Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
    • MDL： MFCD09835735
    • Inchi： 1S/C13H11FN4O2/c1-2-20-13(19)11-10(7-15)12(16)18(17-11)9-5-3-4-8(14)6-9/h3-6H,2,16H2,1H3
    • InChI Key： BXGKXBXCUWTBQD-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)N1C(=C(C#N)C(C(=O)OCC)=N1)N

Computed Properties

  • Exact Mass: 274.08700
  • Monoisotopic Mass: 274.08660377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 93.9Ų

Experimental Properties

  • PSA: 93.93000
  • LogP: 2.22318

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188864-25g
Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
 1150164-17-2 95%
25g
 $426 2021-08-05
TRC
E899445-100mg
Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
 1150164-17-2
100mg
 $64.00 2023-05-18
TRC
E899445-250mg
Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
 1150164-17-2
250mg
 $75.00 2023-05-18
TRC
E899445-500mg
Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
 1150164-17-2
500mg
 $87.00 2023-05-18
TRC
E899445-1g
Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
 1150164-17-2
1g
 $98.00 2023-05-18
Chemenu
CM188864-1g
Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
 1150164-17-2 95%
1g
 $61 2023-02-03
Chemenu
CM188864-5g
Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
 1150164-17-2 95%
5g
 $185 2023-02-03
Chemenu
CM188864-25g
Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
 1150164-17-2 95%
25g
 $553 2023-02-03
abcr
AB272513-1 g
Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate; 97%
 1150164-17-2
1g
 €144.00 2023-04-26
abcr
AB272513-5 g
Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate; 97%
 1150164-17-2
5g
 €348.00 2023-04-26

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Related Literature

1150164-17-2 (Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.